N-(2-chloroethyl)-N-methylmethanesulfonamide

• IUPAC Name: N-(2-chloroethyl)-N-methylmethanesulfonamide
• InChI: InChI=1S/C4H10ClNO2S/c1-6(4-3-5)9(2,7)8/h3-4H2,1-2H3
• InChI Key: XGGXNNNSOVWLJO-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCl)S(=O)(=O)C
• Molecular Formula: C4H10ClNO2S
• Molecular Weight: 171.65 g/mol

Description

N-(2-Chloroethyl)-N-methylmethanesulfonamide (also known as MESNA) is a widely used chemical compound in scientific research. It is a derivative of sulfonamide, a type of medication used to treat bacterial infections. MESNA is used in laboratory experiments as a reagent and as a scavenger for toxic compounds. It has a wide range of applications in scientific research, including as an antioxidant, a reducing agent, an anticoagulant, and a chelating agent.

Scientific Research Applications

Synthetic Approaches and Derivatives : Research on derivatives of N-(2-chloroethyl)-N-methylmethanesulfonamide has led to the development of new compounds with potential applications in various fields. For instance, the synthesis of phenylmethanesulfonamide derivatives, based on phenyl-N-(2,2,2-trichloroethylidene) methanesulfonamide, demonstrates the high reactivity and potential utility of these compounds in organic synthesis, particularly in alkylation reactions involving toluene, anisole, thiophene, and 2-chlorothiophene (Aizina et al., 2012).

Crystal Structure Analysis : The crystal structure of N-methylmethanesulfonamide, a related compound, provides insights into its molecular conformation at low temperatures. Understanding such structures is crucial for designing more efficient and selective synthetic routes in pharmaceutical and material sciences (Higgs et al., 2002).

Structural and Vibrational Properties : The study of 2-chloroethyl(methylsulfonyl)methanesulfonate, closely related to N-(2-chloroethyl)-N-methylmethanesulfonamide, explores its structural, vibrational, and biological activities. Such research is pivotal for understanding the physical properties and potential biological applications of these compounds (Galván et al., 2018).

Catalysis and Synthetic Applications : The palladium-catalyzed arylation of sulfonamide-stabilized enolates, including compounds similar to N-(2-chloroethyl)-N-methylmethanesulfonamide, is a significant advancement in organic synthesis, offering efficient pathways to sulfonamide derivatives with potential applications in drug development and materials science (Zeevaart et al., 2005).

Chemoselective N-Acylation : The development of N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides demonstrates the potential for chemoselective N-acylation reactions. This research is crucial for the synthesis of complex molecules in a more selective and efficient manner, which is highly relevant in pharmaceutical chemistry (Kondo et al., 2000).